Cas no 7651-81-2 (2,3-dihydroisoquinolin-3-one)

2,3-dihydroisoquinolin-3-one Properties

Names and Identifiers

• Isoquinolin-3(2H)-one
• 3-Isoquinolinol
• 3-Hydroxyisoquinoline
• Isoquinolin-3-ol
• 2,3-dihydroisoquinolin-3-one
• 2H-isoquinolin-3-one
• 3(2H)-Isoquinolinone
• 2H-3-isoquinolone
• zlchem 163
• 3-hydroxy-isoquinoline
• 3-Isoquinolinol(9CI)
• KSC377E0T
• AMPD00234
• ZLB0152
• GYPOFOQUZZUVQL-UHFFFAOYSA-N
• EN300-109187
• MFCD07809542
• PB24595
• AM20061495
• 7651-81-2
• P10536
• A9695
• AKOS006221462
• PS-3533
• AC-7300
• CS-0166779
• Q-102049
• 3-Hydroxyisoquinoline, 99%
• DTXSID20997882
• isoquinolinium-3-oxide
• 134434-31-4
• Z1203731786
• FT-0615844
• H1451
• SY005563
• DS-1766
• isoquinolin-3-ol;3-Hydroxyisoquinoline
• MFCD00075524
• SCHEMBL147859
• CS-W018251
• AKOS005206802
• DB-031214
• DB-339426
• isoquinoline, 3-hydroxy-
• +Expand

• MDL： MFCD07809542
• InChIKey： GYPOFOQUZZUVQL-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO/c11-9-5-7-3-1-2-4-8(7)6-10-9/h1-6H,(H,10,11)
• SMILES： O=C1C([H])=C2C([H])=C([H])C([H])=C([H])C2=C([H])N1[H]
• BRN： 113230

Computed Properties

• Exact Mass: 145.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 145.053
• Heavy Atom Count: 11
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 1.94040
• PSA: 33.12000
• Refractive Index: 1.642
• Boiling Point: 551.9℃ at 760 mmHg
• Melting Point: 194°C(lit.)
• Flash Point: 319.4℃
• Color/Form: Yellow powder
• Density: 1.2300

2,3-dihydroisoquinolin-3-one Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R22; R41
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 22-41
• Signal Word：Danger

2,3-dihydroisoquinolin-3-one Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%